Cas no 2549054-76-2 (2-{4-[6-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methylpyrimidin-4-yl]piperazin-1-yl}quinoxaline)

• Product Name: 2-{4-[6-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methylpyrimidin-4-yl]piperazin-1-yl}quinoxaline
• CAS No: 2549054-76-2
• MF: C₂₂H₂₄N₈
• MW: 400.479562759399
• CID: 5314819
• PubChem ID: 154883271
• Update Time: 2025-06-08

2-{4-[6-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methylpyrimidin-4-yl]piperazin-1-yl}quinoxaline Chemical and Physical Properties

Names and Identifiers

• 2-{4-[6-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methylpyrimidin-4-yl]piperazin-1-yl}quinoxaline
• AKOS040710316
• F6619-6939
• 2549054-76-2
• 2-[4-[6-(3,5-Dimethyl-1H-pyrazol-1-yl)-2-methyl-4-pyrimidinyl]-1-piperazinyl]quinoxaline

• Inchi： 1S/C22H24N8/c1-15-12-16(2)30(27-15)21-13-20(24-17(3)25-21)28-8-10-29(11-9-28)22-14-23-18-6-4-5-7-19(18)26-22/h4-7,12-14H,8-11H2,1-3H3
• InChI Key： WUTNDJXIAAUBHJ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=CC=1N1CCN(C2C=C(N3C(C)=CC(C)=N3)N=C(C)N=2)CC1

Computed Properties

• Exact Mass: 400.21239280g/mol
• Monoisotopic Mass: 400.21239280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 75.9Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 632.1±55.0 °C(Predicted)
• pka: 5.57±0.59(Predicted)

Additional information on 2-{4-[6-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methylpyrimidin-4-yl]piperazin-1-yl}quinoxaline

Introduction to 2-{4-[6-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methylpyrimidin-4-yl]piperazin-1-yl}quinoxaline (CAS No. 2549054-76-2) and Its Emerging Applications in Chemical Biology

2-{4-[6-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methylpyrimidin-4-yl]piperazin-1-yl}quinoxaline, identified by the chemical identifier CAS No. 2549054-76-2, represents a novel heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by the integration of multiple pharmacophoric units, which contribute to its versatile biological activities. The structural framework of 2-{4-[6-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methylpyrimidin-4-yl]piperazin-1-yl}quinoxaline encompasses a quinoxaline core, a piperazine moiety, and a pyrimidine derivative, each of which plays a crucial role in modulating biological pathways and interactions.

The quinoxaline scaffold is well-documented for its broad spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties. In particular, quinoxalines have been extensively studied for their ability to interact with DNA and RNA, making them promising candidates for developing therapeutic agents targeting nucleic acid-based diseases. The presence of the piperazine group in the molecule further enhances its pharmacological potential by contributing to receptor binding affinity and solubility. Piperazine derivatives are known for their role in modulating neurotransmitter systems, such as dopamine and serotonin pathways, which has implications in treating neurological disorders.

The pyrimidine component of 2-{4-[6-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methylpyrimidin-4-yl]piperazin-1-yl}quinoxaline adds another layer of biological functionality. Pyrimidine derivatives are fundamental in medicinal chemistry due to their structural similarity to nucleic acid bases, allowing them to interfere with DNA replication and transcription processes. This characteristic makes them valuable in the development of antiviral and anticancer drugs. The 3,5-dimethyl substituents on the pyrazole ring contribute to the compound's stability and binding affinity by enhancing hydrophobic interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of 2-{4-[6-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methylpyrimidin-4-yl]piperazin-1-yl}quinoxaline with various biological targets. These studies have highlighted its potential as an inhibitor of kinases and other enzymes involved in cancer progression. For instance, preliminary computational analyses suggest that the compound may disrupt the activity of tyrosine kinases, which are critical in signal transduction pathways associated with cell proliferation and survival.

In vitro studies have begun to elucidate the pharmacological profile of CAS No. 2549054-76-2. Initial experiments have demonstrated its ability to inhibit the growth of certain cancer cell lines by inducing apoptosis and inhibiting proliferation. The compound's dual interaction with both kinase enzymes and nucleic acid-binding proteins positions it as a multitargeted therapeutic agent. This multitargeting approach is increasingly recognized as a promising strategy in drug development due to its ability to disrupt multiple pathways simultaneously, thereby reducing the likelihood of resistance development.

The synthesis of 2-{4-[6-(3,5-dimethyl-1H-pyrazol-1-y)]l-piperazin-l}-yIquinoxaline involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions has improved the efficiency of producing this complex molecule. These synthetic methodologies not only enhance the scalability of production but also allow for structural modifications that can fine-tune biological activity.

One of the most compelling aspects of CAS No. 2549054 76 2 is its potential in addressing unmet medical needs. Current research is exploring its efficacy in treating resistant forms of cancer that do not respond well to conventional therapies. By targeting key enzymes and pathways involved in tumor growth and metastasis, this compound offers a new hope for patients with advanced-stage cancers. Additionally, its ability to cross the blood-brain barrier suggests potential applications in treating neurological disorders where blood-brain barrier penetration is a significant challenge.

The development of novel drug candidates like 2-{4-[6-(3 5 dimethyl lH pyrazol l yl) 2 methylpyrimidin 4 yl] piperazin l yl} quinoxaline relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. The integration of high-throughput screening technologies has accelerated the process of identifying promising lead compounds from large libraries. Once identified, compounds such as this one undergo rigorous testing to evaluate their safety profile before advancing to clinical trials.

The future directions for research on CAS No 254905476 22 include optimizing synthetic routes for cost-effective production while maintaining high purity standards necessary for pharmaceutical applications. Additionally exploring structureactivity relationships will help refine this molecule further enhance its therapeutic potential . Collaborative efforts between academic institutions pharmaceutical companies will be crucial in translating laboratory findings into viable treatments . p> < p> As our understanding grows regarding molecular mechanisms underlying diseases , compounds like 25 40954 76 22 will continue play pivotal roles advancing treatments . Their unique structural features combined potent biological activities make them invaluable tools discovering next generation therapeutics . With ongoing investigations into their mechanisms action , we can anticipate seeing more derivatives entering clinical pipeline address diverse range health challenges . p >